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Methyl 4-({3-methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoate Methyl 4-({3-methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoate
Brand Name: Vulcanchem
CAS No.: 496929-00-1
VCID: VC0478632
InChI: InChI=1S/C22H18N2O4S/c1-4-13-28-18-11-5-15(6-12-18)14-19-20(25)24(2)22(29-19)23-17-9-7-16(8-10-17)21(26)27-3/h1,5-12,14H,13H2,2-3H3/b19-14-,23-22?
SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)C(=O)OC
Molecular Formula: C22H18N2O4S
Molecular Weight: 406.5g/mol

Methyl 4-({3-methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoate

CAS No.: 496929-00-1

Main Products

VCID: VC0478632

Molecular Formula: C22H18N2O4S

Molecular Weight: 406.5g/mol

Methyl 4-({3-methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoate - 496929-00-1

CAS No. 496929-00-1
Product Name Methyl 4-({3-methyl-4-oxo-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-2-ylidene}amino)benzoate
Molecular Formula C22H18N2O4S
Molecular Weight 406.5g/mol
IUPAC Name methyl 4-[[(5Z)-3-methyl-4-oxo-5-[(4-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidin-2-ylidene]amino]benzoate
Standard InChI InChI=1S/C22H18N2O4S/c1-4-13-28-18-11-5-15(6-12-18)14-19-20(25)24(2)22(29-19)23-17-9-7-16(8-10-17)21(26)27-3/h1,5-12,14H,13H2,2-3H3/b19-14-,23-22?
Standard InChIKey OBXJIPWPUNIICA-NPPZMEKISA-N
Isomeric SMILES CN1C(=O)/C(=C/C2=CC=C(C=C2)OCC#C)/SC1=NC3=CC=C(C=C3)C(=O)OC
SMILES CN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)C(=O)OC
Canonical SMILES CN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)C(=O)OC
PubChem Compound 1809942
Last Modified Nov 11 2021
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